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Compound of Interest

Compound Name: 2-bromo-3-methyl-4-nitroPyridine

CAS No.: 79055-55-3

Cat. No.: B1280534

Get Quote

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, with a

significant percentage of FDA-approved drugs containing this N-heterocycle.[1][2][3] Among

the vast array of pyridine derivatives, nitropyridines stand out as exceptionally versatile

precursors for a wide range of bioactive molecules, including those with antitumor, antiviral, and

anti-neurodegenerative properties.[1][3] The nitro group, a potent electron-withdrawing moiety,

not only imparts specific biological activities but also modulates the reactivity of the pyridine

ring, making these compounds valuable intermediates in organic synthesis.[4]

This guide focuses on a specific, highly functionalized derivative: 2-bromo-3-methyl-4-
nitropyridine. The strategic placement of a bromine atom (a versatile handle for cross-

coupling reactions), a methyl group (an electron-donating group), and a nitro group on the

pyridine ring makes this molecule a subject of considerable interest for theoretical and

experimental investigation. Understanding its structural, electronic, and spectroscopic

properties through computational chemistry provides a predictive framework for its reactivity

and potential applications, guiding its use in the synthesis of novel chemical entities.

As a senior application scientist, this guide aims to provide an in-depth analysis grounded in

theoretical principles, elucidating the causality behind its predicted properties and reactivity. We
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will delve into the computational methodologies used to study this molecule, present its

predicted spectroscopic and electronic characteristics, and discuss its potential as a valuable

building block in drug discovery and materials science.

Molecular Structure and Synthesis Overview
The unique arrangement of substituents in 2-bromo-3-methyl-4-nitropyridine dictates its

chemical behavior.

Caption: Molecular structure of 2-bromo-3-methyl-4-nitropyridine.

Representative Synthesis Protocol
While the primary focus of this guide is theoretical, understanding the synthesis provides

context. A common route to substituted nitropyridines involves the functionalization of a pre-

existing pyridine ring. The synthesis of the isomeric 4-bromo-2-methyl-3-nitropyridine provides

a relevant example of the chemical transformations involved.

Protocol: Synthesis of 4-bromo-2-methyl-3-nitropyridine[5]

Reactant Mixture: In a pressure vessel, combine 2-methyl-3-nitropyridin-4-ol (1.0 eq) and

phosphorus oxybromide (POBr₃) (6.7 eq).

Reaction: Heat the mixture to 140°C and maintain for 3 hours. The phosphorus oxybromide

acts as the brominating agent, replacing the hydroxyl group.

Workup: Cool the reaction mixture and carefully pour it into a biphasic mixture of chloroform

and ice water.

Extraction: Separate the organic layer and wash it sequentially with water and a saturated

sodium bicarbonate solution to neutralize any remaining acid.

Purification: Dry the organic layer over magnesium sulfate, filter, and concentrate the solvent

under reduced pressure. The resulting crude product can be further purified by column

chromatography on silica gel.

This protocol highlights a robust method for introducing a bromine atom onto the pyridine ring,

a key step that would be necessary in the synthesis of the title compound.
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Theoretical and Computational Methodologies
Computational chemistry, particularly Density Functional Theory (DFT), has become an

indispensable tool for predicting the properties of molecules before their synthesis.[6][7] DFT

methods provide a balance between computational cost and accuracy, making them ideal for

studying molecules of this size.

Core Principles of DFT in Molecular Analysis
DFT calculations are used to solve the Schrödinger equation for a molecule, providing

information about its electronic structure. The choice of a functional (e.g., B3LYP) and a basis

set (e.g., 6-311++G(d,p)) is crucial for obtaining accurate results.[8]

B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A hybrid functional that combines Hartree-Fock

exchange with DFT exchange-correlation. It is widely used for its accuracy in predicting

molecular geometries and vibrational frequencies.

6-311++G(d,p): A Pople-style basis set. The numbers indicate the number of Gaussian

functions used to describe the core and valence orbitals. The symbols indicate the addition

of diffuse functions (++) for describing anions and weak interactions, and polarization

functions (d,p) for describing bond anisotropy.

The workflow for a theoretical analysis typically involves geometry optimization, frequency

calculations, and the calculation of various electronic properties.

Initial Molecular Structure Geometry Optimization
(e.g., B3LYP/6-311++G(d,p)) Frequency Calculation

NMR Chemical Shifts
(GIAO method)

Electronic Properties
(HOMO, LUMO, MEP)

Reactivity Descriptors
(Hardness, Softness)

Click to download full resolution via product page

Caption: Workflow for theoretical analysis of molecular properties.
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Structural and Spectroscopic Analysis
DFT calculations allow for the prediction of key structural parameters and spectroscopic data,

which can be compared with experimental results for validation.

Predicted Geometric Parameters
Geometry optimization at the B3LYP/6-311++G(d,p) level of theory would provide the

equilibrium geometry of 2-bromo-3-methyl-4-nitropyridine. The table below presents

expected bond lengths and angles based on calculations for similar substituted pyridines.

Parameter Predicted Value Justification

Bond Lengths (Å)

C-Br ~1.89 Typical C(sp²)-Br bond length.

C-NO₂ ~1.48
Influenced by the aromatic

ring.

N-O (in NO₂) ~1.23 Partial double bond character.

C-C (ring) 1.38 - 1.41 Aromatic C-C bonds.

C-N (ring) 1.33 - 1.35 Aromatic C-N bonds.

Bond Angles (°)

C-C-Br ~121
Steric influence of adjacent

groups.

C-C-NO₂ ~118 Steric and electronic effects.

O-N-O ~125 Characteristic of a nitro group.

These are predicted values and should be validated by experimental X-ray crystallography.

Predicted Vibrational Spectroscopy (IR & Raman)
Vibrational frequency calculations can predict the IR and Raman spectra. The table below

summarizes the expected vibrational modes for the key functional groups.
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Functional Group Vibrational Mode
Predicted
Wavenumber
(cm⁻¹)

Expected Intensity

Aromatic C-H Stretching 3100 - 3000 Medium

Methyl C-H Stretching 2980 - 2920 Medium

C=C, C=N Ring Stretching 1600 - 1450 Strong

NO₂ Asymmetric Stretch ~1550 Strong

NO₂ Symmetric Stretch ~1350 Strong

C-Br Stretching 700 - 600 Medium

Theoretical frequencies are often scaled by a factor (e.g., ~0.96 for B3LYP) to better match

experimental data due to the harmonic approximation used in calculations.[9]

Predicted NMR Spectroscopy
The Gauge-Including Atomic Orbital (GIAO) method is used to predict NMR chemical shifts.[9]

The electron-withdrawing nitro group and bromine atom, along with the electron-donating

methyl group, create a distinct electronic environment for each nucleus.
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Nucleus
Predicted Chemical Shift
(δ, ppm)

Rationale

¹H NMR

H-5 ~7.2 - 7.4
Influenced by the adjacent

nitro group.

H-6 ~8.3 - 8.5
Deshielded by the adjacent

ring nitrogen.

-CH₃ ~2.4 - 2.6
Typical range for a methyl

group on an aromatic ring.

¹³C NMR

C-2 ~145 - 150
Attached to electron-

withdrawing Br and N.

C-3 ~130 - 135 Attached to the methyl group.

C-4 ~150 - 155

Attached to the strongly

electron-withdrawing nitro

group.

C-5 ~120 - 125
Influenced by the adjacent

nitro group.

C-6 ~152 - 157 Adjacent to the ring nitrogen.

-CH₃ ~18 - 22
Typical chemical shift for a

methyl carbon.

Predicted shifts are relative to a standard (e.g., TMS) and may vary slightly with the solvent

used in experimental measurements.[10][11]

Electronic Properties and Reactivity
The electronic properties of a molecule, particularly the frontier molecular orbitals (HOMO and

LUMO), are key to understanding its reactivity.[12]
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Frontier Molecular Orbitals (HOMO & LUMO)
HOMO (Highest Occupied Molecular Orbital): Represents the ability to donate an electron. A

higher HOMO energy indicates a better electron donor.

LUMO (Lowest Unoccupied Molecular Orbital): Represents the ability to accept an electron.

A lower LUMO energy indicates a better electron acceptor and greater susceptibility to

nucleophilic attack.[12]

HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO. A smaller

gap indicates higher chemical reactivity and lower kinetic stability.[8]

Property Predicted Value (eV) Significance

HOMO Energy ~ -7.0 to -7.5
Indicates moderate electron-

donating ability.

LUMO Energy ~ -3.0 to -3.5

Low energy suggests

susceptibility to nucleophilic

attack.

HOMO-LUMO Gap (ΔE) ~ 4.0
Indicates a moderately reactive

molecule.

The presence of the nitro group significantly lowers the LUMO energy, making the pyridine ring

electron-deficient and prone to nucleophilic aromatic substitution (SNAr) reactions.[13]

Molecular Electrostatic Potential (MEP)
An MEP map visually represents the electrostatic potential on the surface of a molecule.

Red regions (negative potential): Electron-rich areas, susceptible to electrophilic attack.

These are expected around the oxygen atoms of the nitro group and the ring nitrogen.

Blue regions (positive potential): Electron-poor areas, susceptible to nucleophilic attack.

These are expected on the hydrogen atoms and near the carbon atoms of the pyridine ring,

particularly C-2 and C-6.
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The MEP map would confirm that the most likely sites for nucleophilic attack are the carbon

atoms of the pyridine ring, facilitated by the electron-withdrawing nature of the attached groups.

Electronic Properties

Reactivity

HOMO Energy LUMO Energy

Susceptibility to
Nucleophilic Attack

Lower energy
correlates with higher

HOMO-LUMO Gap

Chemical Reactivity

Smaller gap
correlates with higher

Kinetic Stability

Smaller gap
correlates with lower

Click to download full resolution via product page

Caption: Relationship between electronic properties and chemical reactivity.

Potential Applications in Drug Development and
Materials Science
The theoretical insights into the structure and reactivity of 2-bromo-3-methyl-4-nitropyridine
highlight its potential as a versatile building block.

Medicinal Chemistry: Nitropyridine derivatives have shown promise as antimicrobial and

anticancer agents.[14] The title compound can serve as a starting material for creating

libraries of novel compounds. The reactive bromine atom at the 2-position is a prime site for

introducing various functional groups via cross-coupling reactions (e.g., Suzuki, Buchwald-

Hartwig), while the nitro group at the 4-position can be reduced to an amine for further

derivatization.[4]

Materials Science: Aromatic systems with both electron-donating (methyl) and electron-

accepting (nitro) groups can exhibit significant nonlinear optical (NLO) properties.[9]
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Theoretical calculations of properties like the dipole moment and hyperpolarizability can

predict the NLO potential of materials derived from this scaffold.

Conclusion
Theoretical studies, primarily using Density Functional Theory, provide a powerful and

predictive lens through which to examine 2-bromo-3-methyl-4-nitropyridine. This in-depth

analysis of its optimized geometry, predicted spectroscopic signatures, and electronic

properties collectively portrays a molecule with a rich and versatile chemical profile. The low-

lying LUMO energy and distinct electronic landscape highlight its susceptibility to nucleophilic

substitution, making it an attractive intermediate for synthetic chemists. The combination of a

reactive bromine handle, a modifiable nitro group, and the inherent biological relevance of the

pyridine core positions this compound as a valuable scaffold for the development of novel

pharmaceuticals and functional materials. Further experimental validation of these theoretical

predictions will undoubtedly pave the way for its application in diverse scientific fields.
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